Cas no 2248305-32-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate
• CAS No: 2248305-32-8
• MF: C₁₉H₁₃FN₂O₅
• MW: 368.315328359604
• CID: 6449756
• PubChem ID: 165731917
• Update Time: 2025-10-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate
• EN300-6520979
• 2248305-32-8

• Inchi： 1S/C19H13FN2O5/c20-11-5-7-12(8-6-11)21-17(25)19(9-10-19)18(26)27-22-15(23)13-3-1-2-4-14(13)16(22)24/h1-8H,9-10H2,(H,21,25)
• InChI Key： URRNBECWVXVKPS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 368.08084968g/mol
• Monoisotopic Mass: 368.08084968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 1-[(4-Fluorophenyl)Carbamoyl]Cyclopropane-1-Carboxylate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate (CAS No. 2248305-32-8) is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The isoindole ring system is a key structural feature of this molecule, contributing to its stability and reactivity in different chemical environments.

Recent studies have highlighted the significance of isoindole derivatives in drug discovery and development. The presence of the cyclopropane ring in this compound adds another layer of complexity and functionality. Cyclopropane rings are known for their strained geometry, which can enhance the molecule's reactivity and make it a valuable component in medicinal chemistry. Additionally, the 4-fluorophenyl group attached to the carbamoyl moiety introduces electronic effects that can influence the compound's solubility, bioavailability, and interaction with biological targets.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate involves a series of intricate organic reactions. Researchers have employed various strategies to construct the isoindole core, including cyclization reactions and coupling techniques. The integration of the cyclopropane ring into the molecule has been achieved through metal-catalyzed cycloadditions or other strain-inducing processes. These synthetic methods not only demonstrate the versatility of organic chemistry but also pave the way for further modifications and derivatizations of this compound.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to modulate specific biological pathways makes it a potential candidate for treating various diseases. For instance, studies have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties due to its interaction with key enzymes or receptors involved in these processes. Furthermore, its structural features suggest that it could serve as a lead compound for developing more potent and selective drugs.

In terms of physical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[(4-fluorophenyl)carbamoyl]cyclopropane-1-carboxylate demonstrates interesting characteristics that are essential for its practical applications. Its solubility profile, stability under different conditions, and spectral properties (such as UV-vis absorption) have been thoroughly investigated. These properties are critical for ensuring the compound's suitability in various experimental setups and industrial applications.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular dynamics simulations have provided insights into its electronic structure, conformational flexibility, and interactions with other molecules. These computational tools have enabled researchers to predict the compound's behavior in different environments and optimize its design for specific purposes.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoinodol-(...) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with cutting-edge synthetic methods and advanced characterization techniques, positions it as a valuable asset in the field of organic chemistry. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.